Cas no 77232-38-3 (4-(Pyrimidin-2-Yl)Benzaldehyde)

4-(Pyrimidin-2-Yl)Benzaldehyde structure
77232-38-3 structure
Product Name:4-(Pyrimidin-2-Yl)Benzaldehyde
CAS No:77232-38-3
MF:C11H8N2O
MW:184.19402217865
MDL:MFCD08056282
CID:561991
PubChem ID:12703722
Update Time:2025-04-19

4-(Pyrimidin-2-Yl)Benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyrimidin-2-yl)benzaldehyde
    • 4-Pyrimidin-2-ylbenzaldehyde
    • Benzaldehyde,4-(2-pyrimidinyl)-
    • 2-(4-Formylphenyl)pyrimidine
    • 4-(2-pyrimidinyl)benzaldehyde
    • 4-(2-pyrimidinyl)-benzaldehyde
    • 4-pyrimidin-2-yl-benzaldehyde
    • AC1Q6PTF
    • AG-H-08664
    • CTK5E4063
    • SBB052164
    • JUYLMPWKVWDXBE-UHFFFAOYSA-N
    • Benzaldehyde, 4-(2-pyrimidinyl)-
    • 2057AC
    • AB0072755
    • 4-(pyrimidin-2-yl)ben
    • MFCD08056282
    • SCHEMBL1124023
    • AKOS004116502
    • CS-0019311
    • SB57642
    • PS-5679
    • FT-0745828
    • 77232-38-3
    • 2-(4-Formylphenyl)-1,3-diazine
    • DTXSID10507434
    • 4-(pyrimidin-2-yl)benzaldehyde, AldrichCPR
    • DB-031903
    • 4-(Pyrimidin-2-Yl)Benzaldehyde
    • MDL: MFCD08056282
    • Inchi: 1S/C11H8N2O/c14-8-9-2-4-10(5-3-9)11-12-6-1-7-13-11/h1-8H
    • InChI Key: JUYLMPWKVWDXBE-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(C2N=CC=CN=2)=CC=1

Computed Properties

  • Exact Mass: 184.06400
  • Monoisotopic Mass: 184.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.205
  • Melting Point: Not available
  • Boiling Point: 257.101°C at 760 mmHg
  • Flash Point: 113.036°C
  • Refractive Index: 1.621
  • PSA: 42.85000
  • LogP: 1.95610
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(Pyrimidin-2-Yl)Benzaldehyde Security Information

4-(Pyrimidin-2-Yl)Benzaldehyde Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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